Cas no 2138278-26-7 (3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile)

3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile is a heterocyclic organic compound featuring a tetrahydroisoquinoline core with amino and cyano functional groups. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. Its rigid polycyclic framework and electron-rich sites enable selective modifications, facilitating the design of targeted compounds. The presence of both amino and nitrile groups offers versatility in further derivatization, such as cyclization or condensation reactions. High purity and stability under standard conditions ensure consistent performance in research and industrial applications. This compound is particularly useful in medicinal chemistry for exploring novel therapeutic agents.
3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile structure
2138278-26-7 structure
Product Name:3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
CAS No:2138278-26-7
MF:C12H15N3
MW:201.267602205276
CID:6122286
PubChem ID:165453351
Update Time:2025-10-29

3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • EN300-726428
    • 2138278-26-7
    • 3-amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
    • 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
    • Inchi: 1S/C12H15N3/c1-7-3-8(2)11-9(4-7)6-15-12(14)10(11)5-13/h6-8H,3-4H2,1-2H3,(H2,14,15)
    • InChI Key: RSTJBELHCXBMPR-UHFFFAOYSA-N
    • SMILES: N1C(=C(C#N)C2=C(C=1)CC(C)CC2C)N

Computed Properties

  • Exact Mass: 201.126597491g/mol
  • Monoisotopic Mass: 201.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 62.7Ų

3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-726428-1.0g
3-amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
2138278-26-7
1g
$0.0 2023-06-06

Additional information on 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile

Exploring the Potential of 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile (CAS No. 2138278-26-7) in Modern Research

The compound 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile (CAS No. 2138278-26-7) has garnered significant attention in the field of medicinal chemistry and drug discovery. This tetrahydroisoquinoline derivative is a versatile scaffold with potential applications in the development of novel therapeutic agents. Researchers are particularly interested in its carbonitrile and amino functional groups, which contribute to its unique chemical properties and biological activity. The compound's structural features make it a promising candidate for targeting various enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile has surged due to their role in addressing unmet medical needs. The compound's molecular framework is often compared to other bioactive isoquinoline derivatives, which are known for their efficacy in treating neurological and inflammatory conditions. This has led to increased searches for "isoquinoline-based drug candidates" and "small molecule therapeutics" in scientific databases and AI-driven research tools. Its CAS No. 2138278-26-7 is frequently queried by chemists and pharmacologists exploring structure-activity relationships (SAR) for optimized drug design.

The synthesis and characterization of 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, critical factors for its integration into high-throughput screening (HTS) platforms. With the rise of AI-assisted drug discovery, this compound's chemical descriptor data is increasingly valuable for training machine learning models to predict binding affinities and pharmacokinetic profiles.

Another area of interest is the compound's potential role in neuroprotective therapies. Given the growing global focus on neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are investigating whether 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile can modulate key pathways such as oxidative stress and protein aggregation. Online forums and academic search engines reflect this trend, with queries like "tetrahydroisoquinoline neuroprotection" and "small molecules for brain health" gaining traction.

From an industrial perspective, the scalability of 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile production is a hot topic. Innovations in green chemistry and catalytic processes are being explored to reduce synthetic costs and environmental impact. This aligns with the broader push for sustainable pharmaceuticals, a keyword frequently associated with this compound in patent literature and conference proceedings.

In summary, 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile (CAS No. 2138278-26-7) represents a compelling case study at the intersection of traditional medicinal chemistry and cutting-edge technology. Its multifaceted applications—from drug development to neuroscience research—ensure its continued relevance in both academic and industrial settings. As search trends indicate, the scientific community remains eager to unlock the full potential of this molecular entity through collaborative and interdisciplinary efforts.

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